Cas no 195259-08-6 (4-(2,4,6-trimethylphenyl)butan-2-one)

4-(2,4,6-trimethylphenyl)butan-2-one structure
195259-08-6 structure
Product Name:4-(2,4,6-trimethylphenyl)butan-2-one
CAS No:195259-08-6
MF:C13H18O
MW:190.281424045563
CID:1387483
PubChem ID:12182886
Update Time:2025-04-20

4-(2,4,6-trimethylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(2,4,6-trimethylphenyl)-
    • 4-(2,4,6-trimethylphenyl)butan-2-one
    • SCHEMBL11099663
    • 4-Mesitylbutan-2-one
    • AKOS011840731
    • CS-0275911
    • EN300-1867385
    • 195259-08-6
    • DTXSID10479480
    • Inchi: 1S/C13H18O/c1-9-7-10(2)13(11(3)8-9)6-5-12(4)14/h7-8H,5-6H2,1-4H3
    • InChI Key: JCKUGPUAHRBNRY-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

4-(2,4,6-trimethylphenyl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1867385-1g
4-(2,4,6-trimethylphenyl)butan-2-one
195259-08-6
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$414.0 2023-09-18
Enamine
EN300-1867385-5g
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$1199.0 2023-09-18
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$1778.0 2023-09-18
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EN300-1867385-0.05g
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$348.0 2023-09-18
Enamine
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$364.0 2023-09-18
Enamine
EN300-1867385-0.25g
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$381.0 2023-09-18
Enamine
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$397.0 2023-09-18
Enamine
EN300-1867385-1.0g
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$928.0 2023-06-02
Enamine
EN300-1867385-2.5g
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$810.0 2023-09-18
Enamine
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$2692.0 2023-06-02
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